1-ethyl-3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C22H20N2O3
• Molecular Weight: 360.4 g/mol
• IUPAC Name: 1-ethyl-3-hydroxy-3-[2-oxo-2-(4-pyrrol-1-ylphenyl)ethyl]indol-2-one
• InChI: InChI=1S/C22H20N2O3/c1-2-24-19-8-4-3-7-18(19)22(27,21(24)26)15-20(25)16-9-11-17(12-10-16)23-13-5-6-14-23/h3-14,27H,2,15H2,1H3
• InChI Key: LVQDZYAAKWUOTL-UHFFFAOYSA-N
• SMILES: CCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC=C(C=C3)N4C=CC=C4)O

Description

1-ethyl-3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1,3-dihydro-2H-indol-2-one, also known as EHP-101, is a synthetic compound that has been gaining increasing attention in the scientific community due to its potential therapeutic applications. EHP-101 is a derivative of the natural compound cannabidiol (CBD), which is found in the cannabis plant. However, unlike CBD, EHP-101 is a more potent and selective agonist of the cannabinoid receptor type 2 (CB2).

Mechanism of Action

1-ethyl-3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1,3-dihydro-2H-indol-2-one acts as a selective agonist of the CB2 receptor, which is primarily expressed on immune cells and has been implicated in modulating inflammation and immune responses. Activation of the CB2 receptor by 1-ethyl-3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1,3-dihydro-2H-indol-2-one has been shown to reduce inflammation and promote neuroprotection in animal models of MS and other neurodegenerative diseases.
Biochemical and Physiological Effects:
1-ethyl-3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1,3-dihydro-2H-indol-2-one has been shown to have several biochemical and physiological effects, including reducing inflammation, promoting neuroprotection, and modulating immune responses. In animal models of MS, 1-ethyl-3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1,3-dihydro-2H-indol-2-one has been shown to reduce demyelination and axonal damage, as well as improve motor function.

Advantages and Limitations for Lab Experiments

One advantage of using 1-ethyl-3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1,3-dihydro-2H-indol-2-one in lab experiments is its selectivity for the CB2 receptor, which allows for more targeted modulation of immune and inflammatory responses. However, one limitation is that 1-ethyl-3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1,3-dihydro-2H-indol-2-one is a synthetic compound and may not fully mimic the effects of natural cannabinoids.

Future Directions

Future research on 1-ethyl-3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1,3-dihydro-2H-indol-2-one could explore its potential applications in other neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further studies could investigate the optimal dosing and administration of 1-ethyl-3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1,3-dihydro-2H-indol-2-one for therapeutic use. Finally, research could explore the potential of 1-ethyl-3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1,3-dihydro-2H-indol-2-one in combination with other therapeutic agents for synergistic effects.

Synthesis Methods

The synthesis of 1-ethyl-3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1,3-dihydro-2H-indol-2-one involves several steps, starting with the synthesis of the intermediate compound 4-(1H-pyrrol-1-yl)benzaldehyde. This intermediate is then reacted with ethyl acetoacetate and ammonium acetate to form the pyrrole-substituted dihydropyridine compound. The dihydropyridine is then oxidized to form the indolone ring, and the final product is obtained through a series of purification steps.

Scientific Research Applications

1-ethyl-3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1,3-dihydro-2H-indol-2-one has been studied for its potential therapeutic applications in several areas, including neurodegenerative diseases, cancer, and inflammation. In particular, 1-ethyl-3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1,3-dihydro-2H-indol-2-one has shown promise as a treatment for multiple sclerosis (MS), a chronic autoimmune disease that affects the central nervous system.